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Compound of Interest

Compound Name: MMH2

Cat. No.: B12377748

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals working with Monomethyl Hydrazine (MMH). Adherence to
these procedural steps is critical for ensuring personnel safety and minimizing environmental
risk. MMH is a highly toxic, flammable, and corrosive chemical that demands rigorous handling
protocols.

Monomethyl Hydrazine (MMH): Properties and
Hazards

MMH is a colorless, hygroscopic liquid with a characteristic ammonia-like odor.[1] It is primarily
used as a rocket propellant but also finds applications in chemical synthesis.[2][3] Its high
reactivity and toxicity necessitate careful handling in controlled environments. MMH is a
suspected human carcinogen, and exposure can cause severe damage to the eyes, skin,
respiratory tract, central nervous system, liver, and blood.[1][4]

Table 1: Physical and Chemical Properties of Monomethyl Hydrazine
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Property

Value

Chemical Formula

CHsNHNH:z / CHsNz2

Molecular Weight 46.1 g/mol [5]
Appearance Colorless, fuming liquid[6]
Odor Ammonia-like[6]

Boiling Point 87.5°C (190°F)[1][6]
Melting Point -52.4°C (-62°F)[1][6]
Flash Point -8.3°C (17°F)[1][6]

Vapor Pressure

49.6 mmHg at 25°C (77°F)[4]

Solubility in Water

Miscible[1][6]

Lower Explosive Limit (LEL)

2.5%[4][6]

Upper Explosive Limit (UEL)

97%][4]

Autoignition Temperature

196°C (385°F)[4]

Occupational Exposure Limits

Due to its high toxicity and potential carcinogenicity, extremely low occupational exposure limits

have been established for MMH. All contact should be reduced to the lowest possible level.

Table 2: Occupational Exposure Limits for Monomethyl Hydrazine
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Organization Limit Type Value Notes
OSHA (PEL) Ceiling 0.2 ppm (0.35 mg/m3) Skin notation applies.
B ) 0.04 ppm (0.08 Potential occupational
NIOSH (REL) Ceiling (120 min) )
mg/m3) carcinogen.[6]

Skin notation;

ACGIH (TLV) TWA 0.01 ppm Confirmed animal
carcinogen (A3).[1]

Immediately
IDLH Dangerous to Life or 20 ppm
Health

PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit
Value; TWA: Time-Weighted Average; IDLH: Immediately Dangerous to Life or Health.

Personal Protective Equipment (PPE) Selection

Selection of appropriate PPE is the most critical factor in preventing exposure. A risk
assessment must be performed for every task to ensure the highest level of protection is
chosen. The following diagram outlines the logical workflow for PPE selection.
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Assess Task Scale and
Potential for Exposure

'

Is this an emergency
spill response?

Small-scale, low concentration
work in a certified fume hood?

Handling >1L or performing
high-energy operations?

RECOMMENDED:
Level B Protection

- SCBA (worn on outside)
- Hooded Chemical-Resistant Suit
- Chemical gloves (inner/outer)
- Chemical-resistant boots

Click to download full resolution via product page

Figure 1. PPE Selection Workflow for MMH Handling.
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Respiratory Protection Due to the high toxicity and rapid evaporation of MMH, air-purifying
respirators are not sufficient.[1]

e Required: A positive-pressure, self-contained breathing apparatus (SCBA) or a positive-
pressure, supplied-air respirator (SAR) with an escape SCBA is mandatory for any
detectable concentration of MMH.[5]

Body Protection

e Required: A fully encapsulating, vapor-protective suit (Level A) is required for spill response
or situations with high vapor concentrations.[1] For other handling scenarios, a hooded
chemical-resistant suit should be used.

o Materials: Butyl rubber-based materials are commonly used for suits designed for hydrazine
handling.[7] A NASA study found that totally encapsulating suits provide adequate protection,
whereas PVC splash garments offer poor resistance and should be avoided.

Hand Protection Double gloving is required. An inner glove provides protection in case the
outer glove is breached. Specific permeation breakthrough time data for MMH is not widely
available in the reviewed literature; therefore, material selection should be based on
recommendations for hydrazines and rocket fuels.[7]

Table 3: Glove Material Recommendations for Handling Hydrazines
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Glove Material Recommendation Rationale | Notes

Commonly recommended for
rocket fuels and highly

Butyl Rubber Excellent ] ]
corrosive acids. Offers good

resistance to hydrazines.[7]

Often used for highly corrosive
] and hazardous chemicals.
Viton™ Excellent ) )
Should be paired with Butyl for

broad protection.

May offer moderate protection
) for short-duration tasks. Not
Neoprene Fair to Good
recommended for prolonged

contact.

Generally not recommended
for aggressive chemicals like

Nitrile Poor to Fair hydrazines. May be suitable as
an inner glove for splash

protection only.

Poor chemical resistance to
Natural Rubber (Latex) Not Recommended )
hydrazines.

Poor chemical resistance to

Polyvinyl Chloride (PVC) Not Recommended MMH

Eye and Face Protection

o Required: Chemical safety goggles and a full-face shield are mandatory. In most high-risk
scenarios, this protection is integrated into the vapor-protective suit or respirator facepiece.

Safe Handling and Disposal Procedures

Experimental Protocol: PPE Permeation Testing Methodology A standardized method for
testing the chemical resistance of glove materials is outlined in ASTM F739 - Standard Test
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Method for Permeation of Liquids and Gases through Protective Clothing Materials under
Conditions of Continuous Contact. A common laboratory adaptation involves:

o Atest cell is constructed to separate the protective material into two chambers.
e The exterior side of the material is challenged with the hazardous liquid (MMH).
e A collection medium (gas or liquid) is circulated on the interior side of the material.

e The collection medium is continuously monitored by sensitive analytical instruments (e.qg.,
gas chromatograph) to detect the first trace of the chemical.

o The time from the initial chemical contact to its detection on the interior side is recorded as
the "breakthrough time." The rate at which the chemical subsequently moves through the
material is the "permeation rate."

Protocol: Donning and Doffing PPE

e Donning (Putting On):

'_\

. Inspect all PPE for damage (tears, cracks, defects) before starting.
2. Don inner gloves.

3. Don the chemical-resistant suit.

4. Don chemical-resistant boots. Ensure suit legs go over the boots.
5. Don the SCBA harness and facepiece. Perform a seal check.

6. Pull the suit hood over the head.

7. Don outer gloves. Ensure the suit sleeves are secured over the gloves, often with
chemical-resistant tape.

8. Have a trained assistant verify the entire ensemble is correctly fitted and sealed.
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» Doffing (Taking Off): This process should be performed in a designated decontamination

zZone.

1. Rinse the entire suit with copious amounts of water to remove gross contamination.

2. While still wearing outer gloves, wash them with soap and water, then rinse.

3. Remove any tape.

4. Remove the outer gloves, peeling them off without touching the exterior surface. Dispose
of them in a designated hazardous waste container.[8]

5. Unzip the suit. Roll the suit down and away from the body, turning it inside out to avoid
contact with the contaminated exterior.

6. Sit down to remove boots.

7. Remove the SCBA.

8. Remove inner gloves using the same technique as the outer gloves.

9. Wash hands and face thoroughly with soap and water.

Operational and Disposal Plan All MMH-contaminated materials are considered hazardous
waste.

o RCRA Waste Code: Monomethyl Hydrazine is listed as P068.[1][5]

o Collection: All disposable PPE (gloves, suits, etc.) and materials used for spill cleanup
(absorbents) must be collected in clearly labeled, sealed, and leak-proof hazardous waste
containers.[8]

o Storage: Store waste containers in a designated, well-ventilated, and secure satellite
accumulation area away from incompatible materials.

» Disposal: Contaminated waste must be disposed of as hazardous waste, typically via
incineration, in accordance with all local, state, and federal regulations.[1] This must be
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handled by a licensed hazardous waste disposal contractor. Do not mix MMH waste with
other chemical waste streams unless explicitly approved.

Emergency Procedures

In the event of an exposure or spill, immediate and correct action is critical. The following
workflow outlines the necessary steps.

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Activate Alarm
Notify Personnel

Evacuate Non-Essential Personnel
Isolate the Area

Ventilate area
(if safe to do so)

Don appropriate PPE Remove victim from source
(Level Awith SCBA) Move to fresh air immediately
Remove contaminated clothing
while under emergency shower
Contain spill with non-combustible Flush affected skin/eyes with
absorbent (e.g., sand, earth) water for at least 15 minutes
Collect absorbed material using
non-sparking tools into a
sealed hazardous waste container
Gecontaminate spill aree]
Click to download full resolution via product page

Figure 2. Emergency Response Workflow for MMH Incidents.
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First Aid Measures

¢ Inhalation: Immediately move the victim to fresh air. If breathing has stopped, provide
artificial respiration. Seek immediate medical attention.[4][5]

» Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with
large amounts of soap and water for at least 15 minutes. Seek immediate medical attention.

[4]16]

e Eye Contact: Immediately flush eyes with lukewarm water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention.[4]

 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give one or two
glasses of water to drink. Seek immediate medical attention.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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